![molecular formula C16H18N4O2S2 B2636087 N,N-diethyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide CAS No. 941880-71-3](/img/structure/B2636087.png)
N,N-diethyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
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Description
N,N-diethyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C16H18N4O2S2 and its molecular weight is 362.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Development
The compound N,N-diethyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a part of the thiazole family, a class of compounds known for their diverse chemical and pharmacological properties. A study by Rady & Barsy (2006) explored the synthesis of various derivatives, including thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide, highlighting the compound's potential as a precursor for developing new chemical entities with varied biological activities (Rady & Barsy, 2006).
Anticancer Properties
Thiazole derivatives have been studied extensively for their anticancer properties. Evren et al. (2019) synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and evaluated their anticancer activity, showcasing the potential of thiazole derivatives in cancer therapy (Evren et al., 2019). Similarly, Duran & Demirayak (2012) synthesized derivatives related to thiazol-2-yl acetamide, revealing significant anticancer activity against various cancer cell lines (Duran & Demirayak, 2012).
Antimicrobial Activity
The antimicrobial potential of thiazole derivatives has been demonstrated through various studies. Saravanan et al. (2010) synthesized novel thiazole derivatives with significant anti-bacterial and anti-fungal activities (Saravanan et al., 2010). Faidallah et al. (2013) also reported broad-spectrum antibacterial activity and growth inhibitory activity against Candida albicans for novel thiazolo[4,5-d]pyridazines (Faidallah et al., 2013).
Optoelectronic Applications
The thiazole core has been utilized in optoelectronic applications as well. Camurlu & Guven (2015) synthesized thiazole-containing monomers and investigated their optoelectronic properties, which can be critical for applications in electronic devices and sensors (Camurlu & Guven, 2015).
properties
IUPAC Name |
N,N-diethyl-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2S2/c1-4-19(5-2)12(21)9-20-16(22)14-15(24-10(3)17-14)13(18-20)11-7-6-8-23-11/h6-8H,4-5,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQVXGRIMFNZCSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CN1C(=O)C2=C(C(=N1)C3=CC=CS3)SC(=N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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